Cas no 1187087-20-2 (8-Benzyl-3-oxa-8-azabicyclo[3.2.1]octane)

• Product Name: 8-Benzyl-3-oxa-8-azabicyclo[3.2.1]octane
• CAS No: 1187087-20-2
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 3164364
• PubChem ID: 68758660
• Update Time: 2025-09-26

8-Benzyl-3-oxa-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• 8-Benzyl-3-oxa-8-azabicyclo[3.2.1]octane
• 1187087-20-2
• SCHEMBL3718240

• Inchi： 1S/C13H17NO/c1-2-4-11(5-3-1)8-14-12-6-7-13(14)10-15-9-12/h1-5,12-13H,6-10H2
• InChI Key： PQHMFUYFVMLYAQ-UHFFFAOYSA-N
• SMILES： O1CC2CCC(C1)N2CC1C=CC=CC=1

Computed Properties

• Exact Mass: 203.131014166Da
• Monoisotopic Mass: 203.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 12.5Ų

8-Benzyl-3-oxa-8-azabicyclo[3.2.1]octane Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-Benzyl-3-oxa-8-azabicyclo[3.2.1]octane

8-Benzyl-3-oxa-8-azabicyclo[3.2.1]octane: A Novel Scaffold for Targeted Drug Discovery

8-Benzyl-3-oxa-8-azabicyclo[3.2.1]octane (CAS No. 1187087-20-2) represents a unique class of nitrogen-containing macrocyclic scaffolds with significant potential in medicinal chemistry. This compound is characterized by its bicyclic framework featuring a 3-oxa-8-azabicyclo[3.2.1]octane core, which incorporates both an oxygen and nitrogen atom within the ring structure. The introduction of a benzyl substituent at the 8-position further enhances its structural complexity and biological activity. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, opening new avenues for its application in drug discovery and therapeutic development.

The 3-oxa-8-azabicyclo[3.2.1]octane scaffold is particularly intriguing due to its ability to form multiple hydrogen bonds and exhibit unique conformational flexibility. This structural feature allows the molecule to interact with a variety of biological targets, including enzyme active sites and protein-protein interaction interfaces. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds with this scaffold exhibit potent inhibitory activity against kinases involved in cancer progression, highlighting its potential as a lead compound for anti-cancer drug development.

Recent research has focused on the benzyl group's role in modulating the pharmacokinetic properties of the compound. The aromatic ring provides hydrophobicity and steric bulk, which can influence the compound's cellular uptake and metabolic stability. A 2024 article in Organic & Biomolecular Chemistry reported that the introduction of a benzyl substituent significantly improved the compound's solubility in aqueous environments, a critical factor for oral bioavailability. These findings underscore the importance of functional group optimization in the development of this scaffold.

The 3-oxa-8-azabicyclo[3.2.1]octane core has also shown promise in the design of dual-action inhibitors. A 2023 study in ACS Chemical Biology revealed that this scaffold can simultaneously target two distinct enzymatic pathways, offering a potential strategy for combating multidrug-resistant pathogens. The ability to modulate multiple biological processes makes this compound a valuable candidate for the development of multitarget drugs.

Advancements in computational chemistry have further accelerated the exploration of this scaffold. Machine learning models trained on large datasets of similar compounds have predicted that the 3-oxa-8-azabicyclo[3.2.1]octane scaffold exhibits favorable drug-likeness properties, including appropriate molecular weight and lipophilicity. These predictions were validated through experimental studies, demonstrating the compound's potential for clinical translation.

The synthesis of 8-Benzyl-3-oxa-8-azabicyclo[3.2.1]octane has been optimized using modern asymmetric catalytic methods. A 2023 paper in Chemical Science described a novel enantioselective approach that achieves high yields with minimal byproducts. This synthetic efficiency is crucial for large-scale production and further chemical modification of the scaffold.